Cas no 2172632-12-9 (2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid)

• Product Name: 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid
• CAS No: 2172632-12-9
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6008239
• PubChem ID: 165812080
• Update Time: 2025-05-26

2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid
• 2-(2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]methyl}phenyl)acetic acid
• 2172632-12-9
• EN300-1498257

• Inchi： 1S/C28H26N2O5/c31-26(30-17-20-9-2-1-8-19(20)16-27(32)33)14-7-15-29-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h1-14,25H,15-18H2,(H,29,34)(H,30,31)(H,32,33)/b14-7+
• InChI Key： JLDLZDFVAUORHS-VGOFMYFVSA-N
• SMILES： O(C(NC/C=C/C(NCC1C=CC=CC=1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid

Compound CAS No. 2172632-12-9: A Comprehensive Overview

The compound with CAS No. 2172632-12-9, known as 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butenamide moiety, and an acetic acid component. The combination of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their excellent stability and ease of removal under specific conditions. The presence of the butenamide group further enhances the compound's reactivity and selectivity in various chemical reactions. This makes it an ideal candidate for exploring novel bioactive molecules with potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, 2-(2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}phenyl)acetic acid has shown promise in the development of bioconjugates and targeted drug delivery systems. Its ability to form stable bonds with other biomolecules makes it valuable in creating advanced therapeutic agents that can specifically target diseased cells while minimizing side effects.

Preliminary toxicity studies indicate that this compound exhibits low cytotoxicity at concentrations relevant to its intended applications. However, further research is needed to fully understand its pharmacokinetics and long-term effects in vivo. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential in the field of medicinal chemistry.

In conclusion, CAS No. 2172632-12-9 represents a cutting-edge molecule with vast opportunities for innovation across multiple disciplines. As research continues to uncover its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine and materials science.